Cas no 1803702-38-6 (2-Cyano-3-fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-3-fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1803702-38-6
• MF: C₈HF₇N₂O
• MW: 274.095165967941
• CID: 4799006
• Update Time: 2025-05-24

2-Cyano-3-fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8HF7N2O/c9-3-1-5(18-8(13,14)15)6(7(10,11)12)17-4(3)2-16/h1H
• InChI Key： OQMOXIXBGIKBDY-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C#N)N=1)F)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 344
• XLogP3: 3.1
• Topological Polar Surface Area: 45.9

Additional information on 2-Cyano-3-fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

2-Cyano-3-fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-Cyano-3-fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine, identified by the CAS number 1803702-38-6, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple substituents, including a cyano group, a fluoro group, a trifluoromethoxy group, and a trifluoromethyl group, endows this molecule with unique chemical properties and reactivity.

The structure of this compound is characterized by its pyridine ring, which serves as the central framework. The substitution pattern is as follows: a cyano group (-CN) at position 2, a fluoro group (-F) at position 3, a trifluoromethoxy group (-OCF₃) at position 5, and a trifluoromethyl group (-CF₃) at position 6. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity and stability. The cyano group, being electron-withdrawing, increases the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attacks. Similarly, the fluoro and trifluoromethyl groups contribute to the overall electron-deficient nature of the molecule.

Recent studies have highlighted the potential of this compound in various chemical transformations. For instance, its ability to act as an efficient catalyst in certain organic reactions has been explored in depth. The trifluoromethoxy and trifluoromethyl groups are known to enhance the molecule's stability under harsh reaction conditions, making it suitable for high-temperature processes. Additionally, the compound has shown promise in asymmetric synthesis, where its chiral centers can be utilized to produce enantiomerically enriched products.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and electrophilic aromatic substitution reactions. The introduction of each substituent requires careful optimization to ensure high yields and purity. For example, the installation of the cyano group can be achieved via a Sandmeyer-type reaction or through direct cyanation using appropriate reagents. Similarly, the fluoro and trifluoromethyl groups can be introduced using fluorination techniques such as electrophilic fluorination or metal-mediated coupling reactions.

The applications of this compound are diverse and span across various industries. In pharmaceutical chemistry, it has been investigated as a potential lead compound for drug discovery due to its unique pharmacokinetic properties. Its ability to modulate specific biological targets makes it an attractive candidate for developing new therapeutic agents. In agrochemicals, this compound has shown potential as an active ingredient in pesticides and herbicides due to its high stability and bioactivity.

Furthermore, recent advancements in materials science have explored the use of this compound as a building block for advanced materials such as organic semiconductors and functional polymers. Its electron-deficient nature makes it suitable for applications in optoelectronic devices where charge transport properties are critical.

In conclusion, 2-Cyano-3-fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is a versatile compound with significant potential in various scientific and industrial domains. Its unique structure and reactivity make it an invaluable tool for researchers working in organic synthesis, catalysis, and materials science. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing modern chemistry is expected to grow even further.